Cas no 131941-33-8 (3-Isopropyl-5-nitropyridine)

• Product Name: 3-Isopropyl-5-nitropyridine
• CAS No: 131941-33-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 102235
• PubChem ID: 45096320
• Update Time: 2025-04-18

3-Isopropyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylethyl)-5-nitro-Pyridine
• 3-nitro-5-propan-2-ylpyridine
• Pyridine,3-(1-methylethyl)-5-nitro-
• 3-Isopropyl-5-nitropyridine
• Pyridine, 3-(1-methylethyl)-5-nitro- (9CI)
• AKOS016009234
• O11025
• CS-0318610
• AS-50133
• 131941-33-8
• SCHEMBL17239861
• DTXSID00667475
• GS2443
• 3-Nitro-5-(propan-2-yl)pyridine
• DB-105625

• MDL： MFCD18803311
• Inchi： 1S/C8H10N2O2/c1-6(2)7-3-8(10(11)12)5-9-4-7/h3-6H,1-2H3
• InChI Key： YAVLACOHVXDOBS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=CC(=C1)C(C)C)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 56.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds